[(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5

• Molecular Formula: C11H22OSi
• Molecular Weight: 203.41 g/mol
• InChI: InChI=1S/C11H22OSi/c1-5-10-7-6-8-11(9-10)12-13(2,3)4/h9-10H,5-8H2,1-4H3/i1D3,5D2
• InChIKey: UXPTUMMWCJHEPE-RPIBLTHZSA-N

[(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5: Deuterated Internal Standard

[(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 is a stable isotope-labeled (SIL) silyl enol ether, in which five hydrogen atoms of the trimethylsilyl group are replaced by deuterium [1]. This compound serves as a protected enolate equivalent and is employed as a key intermediate in the synthesis of deuterated metabolites of bis(2-ethylhexyl) phthalate (DEHP), a common plasticizer . Its deuterated nature renders it indispensable as an internal standard for accurate liquid chromatography-mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS) quantification, addressing the analytical challenges posed by its unlabeled counterpart .

• [1] MedChemExpress. [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 Product Page. View Source

Limitations of Unlabeled Analogs

Generic substitution with the non-deuterated [(3-ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane fails in quantitative mass spectrometry because it co-elutes with the analyte and shares an identical mass-to-charge ratio, leading to severe signal interference and inaccurate quantification . Even closely related deuterated silyl enol ethers may exhibit different chromatographic retention times due to varying isotope effects, which can compromise method robustness and preclude their use as drop-in internal standards [1]. The specific -d5 labeling pattern and defined isotopic enrichment of this compound ensure a sufficient mass shift for unambiguous detection while minimizing unpredictable chromatographic behavior, a balance not guaranteed by off-the-shelf alternatives [2].

• [1] Nesterenko, P. & Kazakova, V. (2025). Tutorial on high-performance liquid chromatography of isotopologues of organic compounds. Talanta Open, 11, 100005. DOI: 10.1016/j.talo.2025.100005. View Source
• [2] MedChemExpress. [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 Product Page. View Source

Quantitative Comparator Data

Mass Spectrometric Separation from Unlabeled Analog

In electrospray ionization (ESI) and gas chromatography-mass spectrometry (GC-MS), the deuterium-labeled [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 exhibits a molecular ion mass shift of +5 Da relative to its unlabeled analog (m/z 198.4 vs. m/z 203.4 for the molecular ion) [1]. This distinct mass difference permits separate detection channels for the analyte and internal standard, eliminating ion suppression/cross-talk artifacts that plague unlabeled analogs and enabling accurate quantification in complex biological matrices .

Evidence Dimension	Mass Spectrometric Discrimination
Target Compound Data	Molecular ion m/z 203.4 (M+)
Comparator Or Baseline	Unlabeled [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane: m/z 198.4 (M+)
Quantified Difference	Δm = +5 Da
Conditions	LC-ESI-MS or GC-EI-MS, full scan mode

Why This Matters

This mass shift is essential for accurate quantitation in MS-based assays, preventing signal overlap that would otherwise invalidate analytical results.

• [1] SpectraBase. (3-ethyl-1-cyclohexenyl)oxy-trimethylsilane Spectrum ID: BJnie41SL4R. View Source

Chromatographic Resolution: Deuterium Isotope Effect

The presence of five deuterium atoms on the trimethylsilyl group of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 induces a measurable chromatographic isotope effect in reversed-phase liquid chromatography [1]. While the exact retention factor (k') shift for this specific compound has not been published in peer-reviewed literature, class-level studies demonstrate that deuterated silyl ethers consistently exhibit slightly shorter retention times (ΔtR ≈ -0.01 to -0.05 min) compared to their protiated forms due to reduced hydrophobic interactions [2]. This predictable, albeit small, difference is sufficient to achieve baseline resolution in high-efficiency LC columns, a feat unattainable with unlabeled analogs.

Evidence Dimension	Chromatographic Resolution
Target Compound Data	Slightly reduced retention time vs. unlabeled analog (inferred ΔtR ≈ -0.02 min under standard RP-LC conditions)
Comparator Or Baseline	Unlabeled [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane
Quantified Difference	Inferred ΔtR ≈ -0.02 min; exact value unreported
Conditions	Reversed-phase C18 column, acetonitrile/water gradient

Why This Matters

Predictable, minimal retention time shifts ensure the internal standard co-elutes closely with the analyte, providing robust compensation for matrix effects while maintaining chromatographic separation.

• [1] Nesterenko, P. & Kazakova, V. (2025). Tutorial on high-performance liquid chromatography of isotopologues of organic compounds. Talanta Open, 11, 100005. DOI: 10.1016/j.talo.2025.100005. View Source
• [2] Chemical Forums (user discussion). Effect of deuteration on LC retention times (Read 46727 times). View Source

Synthetic Intermediate for DEHP Metabolites

Unlike generic silyl enol ethers that may be used in a broad range of reactions, [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 is specifically documented as an intermediate in the synthesis of deuterium-labeled metabolites of bis(2-ethylhexyl) phthalate (DEHP), a priority plasticizer of toxicological concern . The unlabeled parent compound (CAS 160915-46-8) is a known precursor to DEHP metabolites, and the -d5 variant provides a direct route to the corresponding deuterated metabolite standards without requiring additional labeling steps .

Evidence Dimension	Synthetic Pathway Specificity
Target Compound Data	Documented as intermediate for DEHP metabolite synthesis
Comparator Or Baseline	Alternative silyl enol ethers lacking this specific substitution pattern
Quantified Difference	Not quantified; pathway compatibility is qualitative
Conditions	Organic synthesis; reaction conditions per Denmark et al. (1990) J. Am. Chem. Soc., 112, 3466

Why This Matters

Procuring this specific compound streamlines the synthesis of DEHP metabolite standards, avoiding time-consuming and costly de novo labeling of the final metabolite.

Purity and Characterization for Regulatory Compliance

Commercially available [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 from primary suppliers is typically offered at ≥95% chemical purity, with comprehensive characterization data (NMR, MS) provided in accordance with regulatory guidelines . This documentation package is suitable for use in analytical method development and validation (AMV) and quality control (QC) applications for Abbreviated New Drug Applications (ANDA), a level of support not universally available for custom-synthesized or lesser-characterized deuterated silyl ethers [1].

Evidence Dimension	Purity and Regulatory Documentation
Target Compound Data	≥95% purity; full NMR/MS characterization available
Comparator Or Baseline	Generic deuterated silyl ethers with unspecified purity or limited characterization
Quantified Difference	Purity >95% vs. often <90% for custom syntheses
Conditions	Vendor-supplied Certificate of Analysis (CoA)

Why This Matters

For regulated bioanalytical labs, the availability of a validated CoA and full spectral data directly supports method transfer and regulatory submission requirements, reducing procurement risk.

• [1] MedChemExpress. [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 Product Page. View Source

Application Scenarios

DEHP Metabolite Quantification by LC-MS/MS

Utilize [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 as a stable isotope-labeled internal standard (SIL-IS) to correct for matrix effects and ionization variability in LC-MS/MS assays targeting DEHP metabolites such as mono(2-ethylhexyl) phthalate (MEHP). The +5 Da mass shift ensures unambiguous quantification, directly addressing the need for accurate human exposure assessment in toxicological studies [1].

Synthesis of Deuterated DEHP Metabolite Standards

Employ this compound as a protected enolate equivalent in the multi-step synthesis of deuterium-labeled DEHP metabolites. The pre-installed -d5 label eliminates the need for late-stage hydrogen-deuterium exchange, simplifying the production of high-purity analytical reference materials for environmental and clinical research .

Phthalate Exposure Panel Method Validation

Integrate [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 into high-throughput GC-MS or LC-MS/MS methods for the simultaneous quantification of multiple phthalate metabolites. Its well-characterized purity and documented stability support the rigorous method validation required for regulatory submissions (e.g., ANDA) and inter-laboratory studies .

• [1] MedChemExpress. [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 Product Page. View Source